Cas no 1955560-78-7 (5-methyl-2-(trifluoromethyl)morpholine hydrochloride)

• Product Name: 5-methyl-2-(trifluoromethyl)morpholine hydrochloride
• CAS No: 1955560-78-7
• MF: C₆H₁₁ClF₃NO
• MW: 205.61
• MDL: MFCD28348109
• CID: 5249761
• PubChem ID: 122199085
• Update Time: 2025-05-21

5-methyl-2-(trifluoromethyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Morpholine, 5-​methyl-​2-​(trifluoromethyl)​-​, hydrochloride (1:1)
• 5-methyl-2-(trifluoromethyl)morpholine hydrochloride

• MDL： MFCD28348109
• Inchi： 1S/C6H10F3NO.ClH/c1-4-3-11-5(2-10-4)6(7,8)9;/h4-5,10H,2-3H2,1H3;1H
• InChI Key： LYSZXKSUXIEGMN-UHFFFAOYSA-N
• SMILES： C(C1OCC(C)NC1)(F)(F)F.Cl

Additional information on 5-methyl-2-(trifluoromethyl)morpholine hydrochloride

5-Methyl-2-(Trifluoromethyl)Morpholine Hydrochloride: A Comprehensive Overview

The compound 5-methyl-2-(trifluoromethyl)morpholine hydrochloride, identified by the CAS number CAS No. 1955560-78-7, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom. The presence of a methyl group at position 5 and a trifluoromethyl group at position 2 introduces unique electronic and steric properties, making it a valuable substrate for various applications.

Recent studies have highlighted the potential of 5-methyl-2-(trifluoromethyl)morpholine hydrochloride in drug discovery and development. Its structure, which combines the morpholine ring with electron-withdrawing groups, has shown promise in modulating enzyme activity and receptor binding. For instance, researchers have explored its role as a potential inhibitor of certain kinases, which are key targets in oncology and inflammatory diseases. The trifluoromethyl group, known for its strong electron-withdrawing effect, enhances the compound's ability to interact with biological targets, making it a compelling candidate for further investigation.

In addition to its pharmacological applications, 5-methyl-2-(trifluoromethyl)morpholine hydrochloride has been studied for its utility in organic synthesis. The morpholine ring serves as a versatile scaffold for constructing complex molecules, and the substitution pattern of this compound provides excellent opportunities for further functionalization. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of enantiomerically pure derivatives of this compound, which are essential for studying stereochemical effects in biological systems.

The synthesis of 5-methyl-2-(trifluoromethyl)morpholine hydrochloride typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of an appropriate morpholine derivative with a trifluoromethyl group followed by protonation to yield the hydrochloride salt. Researchers have optimized these reactions to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical research.

The physical properties of CAS No. 1955560-78-7 are well-documented, with a melting point of approximately 180°C and a molecular weight of 194.64 g/mol. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are critical for its characterization and quality control during manufacturing processes.

In terms of safety considerations, 5-methyl-2-(trifluoromethyl)morpholine hydrochloride is classified as non-hazardous under standard conditions. However, like all chemical compounds, it should be handled with care to avoid exposure to sensitive environments or prolonged contact with skin or eyes. Proper storage in accordance with recommended guidelines ensures its stability and prevents degradation over time.

The growing interest in CAS No. 1955560-78-7 is reflected in its increasing presence in scientific literature and patent filings. Researchers continue to explore its potential applications across diverse fields, from drug delivery systems to advanced materials science. As new findings emerge, this compound is poised to play an even more significant role in advancing our understanding of complex biological systems and developing innovative solutions to pressing healthcare challenges.